Cas no 337923-57-6 (Methyl 2-(1-methyl-2-oxo-2-{2-(phenylsulfanyl)ethylamino}ethyl)sulfanylbenzenecarboxylate)

• Product Name: Methyl 2-(1-methyl-2-oxo-2-{2-(phenylsulfanyl)ethylamino}ethyl)sulfanylbenzenecarboxylate
• CAS No: 337923-57-6
• MDL: MFCD00793291
• CID: 4646726
• Update Time: 2025-08-05

Methyl 2-(1-methyl-2-oxo-2-{2-(phenylsulfanyl)ethylamino}ethyl)sulfanylbenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-[(1-METHYL-2-OXO-2-([2-(PHENYLSULFANYL)ETHYL]AMINO)ETHYL)SULFANYL]BENZENECARBOXYLATE
• Benzoic acid, 2-[[1-methyl-2-oxo-2-[[2-(phenylthio)ethyl]amino]ethyl]thio]-, methyl ester
• Methyl 2-(1-methyl-2-oxo-2-{2-(phenylsulfanyl)ethylamino}ethyl)sulfanylbenzenecarboxylate

• MDL： MFCD00793291

Additional information on Methyl 2-(1-methyl-2-oxo-2-{2-(phenylsulfanyl)ethylamino}ethyl)sulfanylbenzenecarboxylate

Methyl 2-(1-methyl-2-oxo-2-{2-(phenylsulfanyl)ethylamino}ethyl)sulfanylbenzenecarboxylate (CAS No. 337923-57-6): A Comprehensive Overview

Methyl 2-(1-methyl-2-oxo-2-{2-(phenylsulfanyl)ethylamino}ethyl)sulfanylbenzenecarboxylate (CAS No. 337923-57-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various therapeutic applications.

The molecular formula of this compound can be expressed as C₁₉H₂₄N₂O₄S₂, reflecting its complex composition. The presence of multiple sulfur and nitrogen atoms, along with an ester group, contributes to its diverse chemical properties. These features not only make it an interesting subject for synthetic chemistry but also open up possibilities for its use in drug design and development.

In recent years, the demand for novel bioactive molecules has surged, driven by the need for more effective and targeted therapies. Methyl 2-(1-methyl-2-oxo-2-{2-(phenylsulfanyl)ethylamino}ethyl)sulfanylbenzenecarboxylate has emerged as a compound of interest due to its potential pharmacological properties. Its structure suggests that it may interact with biological targets in ways that could lead to therapeutic benefits.

The phenylsulfanyl group in the molecule is particularly noteworthy, as sulfonamide derivatives have long been recognized for their biological activity. This moiety is known to enhance the solubility and bioavailability of compounds, making them more suitable for pharmaceutical use. Additionally, the presence of multiple nitrogen atoms indicates that this compound may exhibit alkaline properties, which could be advantageous in certain drug formulations.

One of the most compelling aspects of Methyl 2-(1-methyl-2-oxo-2-{2-(phenylsulfanyl)ethylamino}ethyl)sulfanylbenzenecarboxylate is its potential role in addressing unmet medical needs. Current research in medicinal chemistry focuses on identifying molecules that can modulate biological pathways associated with various diseases. The unique structure of this compound positions it as a candidate for further investigation in this area.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The use of advanced synthetic techniques allows chemists to manipulate the molecular structure with high accuracy. This level of control is crucial for producing compounds that are suitable for preclinical and clinical studies.

In the realm of drug discovery, Methyl 2-(1-methyl-2-oxo-2-{2-(phenylsulfanyl)ethylamino}ethyl)sulfanylbenzenecarboxylate has shown promise in preliminary studies. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. The ability to modify its structure further underscores its versatility and utility in pharmaceutical research.

The role of computational chemistry has become increasingly important in the study of such complex molecules. Advanced computational methods allow researchers to predict the behavior of compounds before they are synthesized, saving time and resources. These methods can also provide insights into the interactions between the compound and biological targets, which is essential for understanding its potential therapeutic effects.

The development of new drugs is a lengthy and meticulous process that involves multiple stages, from initial discovery to final approval. Methyl 2-(1-methyl-2-oxo-2-{2-(phenylsulfanyl)ethylamino}ethyl)sulfanylbenzenecarboxylate represents an early stage in this process but holds significant promise for future advancements. As research continues, it is expected that more details about its pharmacological properties will emerge, paving the way for potential clinical applications.

The interdisciplinary nature of pharmaceutical research underscores the importance of collaboration between chemists, biologists, and pharmacologists. Each discipline contributes unique expertise that is essential for understanding and developing new drugs. Methyl 2-(1-methyl-2-oxo-2-{2-(phenylsulfanyl)ethylamino}ethyl)sulfanylbenzenecarboxylate exemplifies this collaboration, as it requires insights from multiple fields to fully understand its potential.

In conclusion, Methyl 2-(1-methyl-2-oxo-2-{2-(phenylsulfanyl)ethniclaminol}sulfonyl)bienzocarboxylic acid methyl ester (CAS No. 33792357)